Cas no 1427380-57-1 (3-ethyl-5-methoxy-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-ethyl-5-methoxy-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1427380-57-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4599002
• PubChem ID: 71757774
• Update Time: 2025-05-24

3-ethyl-5-methoxy-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-5-methoxy-1-methyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C8H12N2O2/c1-4-7-6(5-11)8(12-3)10(2)9-7/h5H,4H2,1-3H3
• InChI Key： HKBSTZGNBKPBKY-UHFFFAOYSA-N
• SMILES： N1(C)C(OC)=C(C=O)C(CC)=N1

Computed Properties

• Exact Mass: 168.09
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2

Additional information on 3-ethyl-5-methoxy-1-methyl-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 3-Ethyl-5-methoxy-1-methyl-1H-pyrazole-4-carbaldehyde (CAS: 1427380-57-1)

The compound 3-ethyl-5-methoxy-1-methyl-1H-pyrazole-4-carbaldehyde (CAS: 1427380-57-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the versatility of 3-ethyl-5-methoxy-1-methyl-1H-pyrazole-4-carbaldehyde as a key intermediate in the synthesis of various heterocyclic compounds. Researchers have successfully employed this aldehyde in multicomponent reactions to generate novel pyrazole derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, showcasing its role in targeting cancer-related pathways.

In addition to its synthetic applications, 3-ethyl-5-methoxy-1-methyl-1H-pyrazole-4-carbaldehyde has been investigated for its intrinsic biological activities. Preliminary in vitro studies have revealed its moderate inhibitory effects on certain inflammatory markers, suggesting potential applications in the treatment of chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The structural features of 3-ethyl-5-methoxy-1-methyl-1H-pyrazole-4-carbaldehyde, particularly the presence of the methoxy and formyl groups, have been identified as critical for its interactions with biological targets. Computational docking studies have provided insights into its binding modes with various enzymes, offering a foundation for the rational design of more potent analogs. These findings underscore the compound's potential as a scaffold for the development of new therapeutic agents.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 3-ethyl-5-methoxy-1-methyl-1H-pyrazole-4-carbaldehyde. Researchers are actively exploring strategies to improve solubility and metabolic stability, which are crucial for advancing these compounds into clinical trials. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 3-ethyl-5-methoxy-1-methyl-1H-pyrazole-4-carbaldehyde (CAS: 1427380-57-1) represents a valuable chemical entity with diverse applications in medicinal chemistry. Ongoing research efforts are likely to uncover new opportunities for its use in drug development, particularly in the areas of oncology and inflammation. Future studies should focus on elucidating its mechanism of action and optimizing its therapeutic potential.